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CAS No.: 920-38-7
Cat. No.: B1598384
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Executive Summary

Sodium propiolate (Sodium prop-2-ynoate) is the sodium salt of propiolic acid, serving as a
critical C3 synthon in organic synthesis, particularly for "Click" chemistry (CUAAC) and the
synthesis of heterocycles. While significantly more stable than its parent compound, propiolic
acid (which is explosively unstable), the sodium salt retains a high-energy triple bond and is
prone to specific degradation pathways that differ from saturated analogs like sodium
propionate.

Critical Warning: Do not confuse Sodium Propiolate (Acetylenic) with Sodium Propionate
(Saturated). The former possesses a terminal alkyne capable of forming shock-sensitive
acetylides with heavy metals and undergoing exothermic polymerization.

This guide defines the physicochemical stability profile of sodium propiolate and establishes a
self-validating storage protocol to ensure reagent integrity during drug development workflows.

Part 1: Physicochemical Stability Profile
The Stability Paradox

Sodium propiolate exists in a metastable state. The ionic bond between the carboxylate (

) and sodium (
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) stabilizes the molecule relative to the free acid. However, the electron-withdrawing nature of
the

-hybridized alkyne carbon adjacent to the carbonyl group creates a "push-pull” electronic
environment that is susceptible to environmental triggers.

Property Specification Critical Note
Terminal alkyne is the reactive
Formula .
site.
o ] Absorbs atmospheric moisture
Hygroscopicity High )
rapidly.
Acts as a nucleophile at the
Reactivity Nucleophilic/Electrophilic carbon; electrophilic at the
carbonyl.
o Do not heat dry solids.
Thermal Limit Decomp > 150°C (Est.)

Decarboxylation is exothermic.

Degradation Mechanisms

Understanding the causality of degradation is essential for designing storage protocols.

o Hydrolysis-Driven Reversion (The Primary Risk): In the presence of moisture, the salt
establishes an equilibrium with propiolic acid.

Risk: Free propiolic acid is thermally unstable and can polymerize explosively. Even trace
hydrolysis lowers the decomposition temperature of the bulk solid.

o Decarboxylation: Thermal energy causes the loss of

. In the absence of a proton source, this can generate sodium acetylide (
), a highly reactive species.

e Heavy Metal Metathesis: Contact with Copper (Cu), Silver (Ag), or Mercury (Hg) allows the
terminal proton to be exchanged, forming heavy metal acetylides. Risk:[1][2][3]Shock-
sensitive explosion.
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Mechanistic Visualization

The following diagram illustrates the degradation pathways triggered by environmental

excursions.
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Figure 1: Degradation pathways of Sodium Propiolate. Note the central role of moisture in

regenerating the unstable free acid.

Part 2: Storage & Handling Protocols[2][4]
The "Dry-Cold-Inert" Standard

To maintain purity >98% for drug development applications, the following storage conditions
are mandatory. This protocol prevents the hydrolysis equilibrium described in Section 1.2.
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Parameter

Condition

Scientific Rationale

Temperature

-20°C £ 5°C

Kinetic suppression of
polymerization; significantly
safer than 4°C for long-term

storage.

Atmosphere

Argon or Nitrogen

Displaces moisture and
oxygen. Argon is preferred
(heavier than air) for solid

powders.

Container

Amber Glass + Parafilm

Amber glass blocks UV (which
can initiate radical
polymerization). Parafilm
creates a secondary moisture

barrier.

Desiccant

Required

Store the primary container
inside a secondary jar
containing activated silica gel

or Drierite.

Handling Workflow (Self-Validating)

This workflow ensures that the material is not degraded before it enters the reaction vessel.

o Equilibration: Remove the container from the freezer (-20°C) and place it in a desiccator.

Allow to warm to room temperature (20-25°C) before opening.

o Why? Opening a cold container in humid lab air causes immediate condensation on the

powder, triggering hydrolysis.

 Inspection: Check appearance.

o Pass: White to off-white, free-flowing powder.

o Fail: Yellow/Brown discoloration, clumping, or "vinegar-like" odor (indicates hydrolysis to

propiolic acid).
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» Weighing: Perform weighing quickly. If high precision is needed, weigh inside a glovebox or
use a "weighing boat" technique under a funnel of Argon.

e Resealing: Purge the headspace with Argon before resealing. Wrap cap with Parafilm.

Synthesis/Purification Note

If synthesizing sodium propiolate in-house (e.g., neutralizing propiolic acid with NaOEt):
o Temperature Control: The neutralization is exothermic. Maintain reaction < 0°C.
e Solvent: Use anhydrous Ethanol or Methanol.

o Precipitation: The salt is less soluble in cold ethanol. Filter cold and dry under high vacuum
to remove all protic solvents.

Part 3: Quality Control & Validation

Trust but verify. Before committing valuable GMP starting materials to a reaction with sodium
propiolate, run this quick QC panel.

1H-NMR Validation

Dissolve a small sample (~5mg) in

e Target Signal: Singlet at

ppm (Acetylenic proton).

e Impurity Check: Look for signals associated with polymerization (broad multiplets in the
alkene/aromatic region) or free acid shifts (if pH is not controlled).

e Note: In

, the acetylenic proton may exchange over time, but the signal should be distinct from
saturated propionate (

ppm).
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IR Spectroscopy (ATR)

o Diagnostic Peak: Strong, sharp absorption at ~2100-2120 cm~* (C=C stretching).

o Carbonyl: Strong carboxylate stretches at ~1550-1600 cm~1.

o Failure Mode: Disappearance of the C=C peak or broadening indicates polymerization.
Part 4: Emergency & Safety Protocols

Spills and Disposal[1]

e Do NOT use metal dustpans or scoops (risk of friction-induced ignition if heavy metals are
present). Use plastic/antistatic scoops.

e Quench: Slowly add the solid to a large volume of dilute sodium hydroxide (1M NaOH) to
ensure the salt remains deprotonated and soluble, then neutralize carefully.

Incompatibility Matrix

The following materials must be strictly segregated from Sodium Propiolate storage areas:

Strong Acids
(HCI, H2S04)

Sodium Propiolate Copper/Silver Salts

Strong Oxidizers
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Figure 2: Chemical incompatibility matrix. Red arrows indicate high-risk combinations.
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» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 23663367, Sodium propiolate. Retrieved from [Link]

e M. Meldal and C. W. Tornge (2008).Cu-Catalyzed Azide—Alkyne Cycloaddition. Chemical
Reviews 108 (8), 2952-3015. (Contextualizing the use of propiolates in Click Chemistry and
the necessity of Cu-free storage). Retrieved from [Link]

» Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards. (Authoritative source on
Acetylenic compounds and Metal Acetylide hazards).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data
Sheet (SDS) provided by your supplier before handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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